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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

ENMD-1068 hydrochloride is a selective antagonist of Protease-Activated Receptor 2 (PAR2),
a G protein-coupled receptor (GPCR) implicated in a wide array of physiological and
pathological processes, including inflammation, pain, and fibrosis.[1][2][3] Activation of PAR2
occurs through proteolytic cleavage of its extracellular N-terminus by serine proteases such as
trypsin and mast cell tryptase, exposing a tethered ligand that binds to and activates the
receptor. ENMD-1068 offers a valuable pharmacological tool to investigate the roles of PAR2
signaling in various disease models by specifically inhibiting this activation. These application
notes provide an overview of ENMD-1068's characteristics, quantitative data on its activity, and
detailed protocols for its use in both in vitro and in vivo research settings.

Physicochemical Properties and Storage
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Property Value

N1-(3-methylbutanoyl)-N4-(6-

aminohexanoyl)piperazine hydrochloride

Chemical Name

Molecular Formula C15H29N302 - HCI

Molecular Weight 319.87 g/mol

CAS Number 2703451-51-6

Appearance White to off-white solid

Solubility Soluble in water and DMSO

Storage Store at -20°C. Protect from moisture.

Quantitative Data

The inhibitory activity of ENMD-1068 on PAR2 has been characterized, although it is noted to
be a low-potency antagonist.

Parameter Value Assay System Reference

Inhibition of PAR2
ICso 1.2mM o [1]
activation

Signaling Pathways

PAR2 activation initiates a cascade of intracellular signaling events that can be dissected using
ENMD-1068. The diagram below illustrates the canonical PAR2 signaling pathway.
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Caption: PAR2 signaling pathway and the inhibitory action of ENMD-1068.

Experimental Protocols
In Vitro PAR2 Antagonism: Calcium Mobilization Assay

This protocol describes a method to assess the antagonist activity of ENMD-1068
hydrochloride on PAR2-mediated intracellular calcium mobilization.

Experimental Workflow: In Vitro Calcium Mobilization Assay
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1. Cell Culture
(PAR2-expressing cells)

:

2. Cell Seeding
(96-well plate)

l l

1. Animal Acclimatization

3. Dye Loading 2. Disease Induction
(Fluo-4 AM) (e.g., CCla or endometrial tissue injection)
4. Compound Incubation 3. Group Allocation
(ENMD-1068 or Vehicle) (Vehicle, ENMD-1068 low dose, ENMD-1068 high dose)
5. Agonist Addition 4. Treatment Administration
(Trypsin or PAR2-AP) (e.g., Intraperitoneal injection)
6. Fluorescence Measurement 5. Monitoring
(Kinetic plate reader) (Body weight, clinical signs)
7. Data Analysis 6. Endpoint Analysis
(ICs0 determination) (e.g., Histology, biomarker analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ENMD-1068 Hydrochloride: A Tool for Elucidating PAR2
Signaling Pathways]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824553#enmd-1068-hydrochloride-as-a-tool-for-
par2-signaling-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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